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Compound of Interest

Compound Name: Silver formate

CAS No.: 13126-70-0

Cat. No.: B12646146

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of silver formate (AgCHO₂), a metal-

organic compound with applications in materials science and as a precursor for silver-based

antimicrobials. This document details its chemical properties, synthesis protocols, and

decomposition characteristics, presenting quantitative data in structured tables and outlining

experimental methodologies.

Chemical Identification and Properties
Silver formate is the silver salt of formic acid. It is a light-sensitive and thermally unstable

compound.

CAS Number: 13126-70-0[1][2][3][4][5]

Table 1: Physicochemical Properties of Silver Formate
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Property Value Reference

Molecular Formula CHAgO₂ [1][4]

Molecular Weight 152.89 g/mol [2][3]

Appearance White to light-tan solid [2]

Metal Content (% Ag) ~70.6% [2]

Crystal System Orthorhombic [4]

Space Group Pccn [4]

Table 2: Crystallographic Data for Silver Formate[4]

Parameter Value

a 7.1199(5) Å

b 10.3737(4) Å

c 6.4701(3) Å

V 477.88(4) Å³

Z 8

Experimental Protocols
Detailed methodologies for the synthesis and decomposition of silver formate are crucial for

its application in research and development.

Several methods for the synthesis of silver formate have been reported. The choice of method

may depend on the desired purity and scale of production.

Method 1: Reaction of Silver Nitrate with Ammonium Formate[1]

This method involves the double displacement reaction between silver nitrate and ammonium

formate.
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Materials: Silver nitrate (AgNO₃), Ammonium formate (HCOONH₄), Distilled water.

Procedure:

Prepare aqueous solutions of silver nitrate and ammonium formate.

Mix the two solutions at a low temperature (not exceeding 5°C) with stirring.

Silver formate will precipitate out of the solution.

Maintain the low temperature during precipitation.

Separate the precipitate by filtration.

Wash the precipitate with cold distilled water.

Dry the product under vacuum in the absence of light.

Method 2: Reaction of Silver Carbonate with Formic Acid[1]

This method involves the reaction of a silver salt of a weak acid with formic acid.

Materials: Silver carbonate (Ag₂CO₃), Formic acid (HCOOH), Distilled water.

Procedure:

Prepare a slurry of silver carbonate in distilled water.

Cool the slurry to a temperature not exceeding 5°C.

Slowly add formic acid to the cooled slurry with constant stirring.

Continue stirring at low temperature until the reaction is complete.

Silver formate will be formed in the solution and can be precipitated by the addition of a

water-miscible organic solvent like acetone.

Filter the precipitate, wash with the organic solvent, and dry under vacuum.
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The following diagram illustrates a generalized workflow for the synthesis of silver formate.
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A generalized workflow for the synthesis of silver formate.

Silver formate is known to be thermally unstable and decomposes to form silver nanoparticles.

Procedure:

Place a known quantity of silver formate in a thermogravimetric analyzer (TGA).

Heat the sample under a controlled atmosphere (e.g., inert gas like nitrogen or argon).

The decomposition typically begins at temperatures around 100°C.

The final product of the decomposition is metallic silver.

The decomposition reaction can be represented as: 2 AgCHO₂ (s) → 2 Ag (s) + 2 CO₂ (g) + H₂

(g)

Applications in Research and Development
While direct applications of silver formate in drug development are not extensively

documented, its role as a precursor for silver nanoparticles is of significant interest.

The controlled thermal decomposition of silver formate is a method to produce silver

nanoparticles. These nanoparticles have well-documented antimicrobial properties and are

being investigated for various biomedical applications, including:

Antimicrobial agents: Silver nanoparticles show broad-spectrum activity against bacteria,

fungi, and viruses.

Drug delivery vehicles: They can be functionalized to carry and deliver drugs to specific

targets.

Medical device coatings: To prevent biofilm formation and reduce infections.

While research on the specific antimicrobial activity of silver formate is limited, a US patent

suggests that silver formate, among other silver salts, can be used to enhance the activity of

antimicrobial peptides.[4] However, this is a general claim, and specific data for silver formate
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is not provided. The antimicrobial effects of silver compounds are generally attributed to the

release of silver ions (Ag⁺), which can disrupt cellular processes in microorganisms.

Biological Signaling Pathways
There is currently a lack of specific research on the interaction of silver formate with biological

signaling pathways. The biological effects of silver are typically studied in the context of silver

ions or silver nanoparticles. Silver nanoparticles have been shown to induce oxidative stress

and modulate various signaling pathways, leading to apoptosis in mammalian cells and

antimicrobial effects in microbes. Further research is needed to determine if silver formate has

any unique interactions with cellular signaling processes.

Safety and Handling
Silver formate is an unstable compound and should be handled with care. It is sensitive to

light, heat, and mechanical shock. It is recommended to store silver formate in a cool, dark,

and dry place. Appropriate personal protective equipment should be worn when handling this

chemical.

Disclaimer: This document is intended for informational purposes only and should not be

considered as a substitute for professional scientific guidance. All experiments should be

conducted in a controlled laboratory setting with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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